molecular formula C11H8BrNO B6256600 1-(8-bromoquinolin-2-yl)ethan-1-one CAS No. 1355018-24-4

1-(8-bromoquinolin-2-yl)ethan-1-one

Cat. No. B6256600
CAS RN: 1355018-24-4
M. Wt: 250.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(8-bromoquinolin-2-yl)ethan-1-one, also known as BQE, is an organic compound that is used in a variety of scientific applications. BQE is a brominated quinoline derivative and is primarily used as a synthetic intermediate in the synthesis of other compounds. BQE is a versatile compound that has a wide range of applications in biochemistry, pharmacology, and other scientific fields.

Mechanism of Action

The mechanism of action of 1-(8-bromoquinolin-2-yl)ethan-1-one is not fully understood. However, it is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage. 1-(8-bromoquinolin-2-yl)ethan-1-one has also been shown to inhibit the activity of enzymes involved in the metabolism of drugs, which could lead to increased drug efficacy.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(8-bromoquinolin-2-yl)ethan-1-one are not fully understood. However, it has been shown to possess antioxidant activity and to inhibit the activity of certain enzymes. 1-(8-bromoquinolin-2-yl)ethan-1-one has also been shown to possess anti-inflammatory and anticonvulsant properties.

Advantages and Limitations for Lab Experiments

The use of 1-(8-bromoquinolin-2-yl)ethan-1-one in laboratory experiments has several advantages. 1-(8-bromoquinolin-2-yl)ethan-1-one is a relatively inexpensive compound, and it is readily available from chemical suppliers. Additionally, 1-(8-bromoquinolin-2-yl)ethan-1-one is a versatile compound that can be used in a variety of synthetic processes. One limitation of 1-(8-bromoquinolin-2-yl)ethan-1-one is that it is not very soluble in water, so it must be used in an organic solvent.

Future Directions

There are several potential future directions for research on 1-(8-bromoquinolin-2-yl)ethan-1-one. Further research is needed to better understand the biochemical and physiological effects of 1-(8-bromoquinolin-2-yl)ethan-1-one. Additionally, more research is needed to explore the potential therapeutic applications of 1-(8-bromoquinolin-2-yl)ethan-1-one. Finally, further research is needed to develop more efficient and cost-effective methods for the synthesis of 1-(8-bromoquinolin-2-yl)ethan-1-one.

Synthesis Methods

The synthesis of 1-(8-bromoquinolin-2-yl)ethan-1-one can be accomplished through a variety of methods. The most common method is the reaction of 8-bromoquinoline with ethyl bromide in the presence of a base such as sodium hydroxide. This reaction produces a mixture of 1-(8-bromoquinolin-2-yl)ethan-1-one and 1-(8-bromoquinolin-2-yl)ethan-2-one. The desired product can be isolated by column chromatography.

Scientific Research Applications

1-(8-bromoquinolin-2-yl)ethan-1-one is used in a variety of scientific applications. It is used as a starting material for the synthesis of other compounds, such as derivatives of quinoline and quinazoline. 1-(8-bromoquinolin-2-yl)ethan-1-one is also used in the synthesis of drugs and pharmaceuticals, such as anti-inflammatory agents and anticonvulsants. 1-(8-bromoquinolin-2-yl)ethan-1-one has also been used in the synthesis of compounds used in the treatment of cancer and other diseases.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(8-bromoquinolin-2-yl)ethan-1-one involves the conversion of 8-bromoquinoline to 8-bromoquinoline-2-carboxylic acid, followed by the conversion of the carboxylic acid to the corresponding acid chloride. The acid chloride is then reacted with ethyl acetate to form the desired product.", "Starting Materials": [ "8-bromoquinoline", "Sodium hydroxide", "Sulfuric acid", "Ethyl acetate", "Thionyl chloride" ], "Reaction": [ "8-bromoquinoline is treated with sodium hydroxide and sulfuric acid to form 8-bromoquinoline-2-carboxylic acid.", "The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "The acid chloride is reacted with ethyl acetate in the presence of a base to form 1-(8-bromoquinolin-2-yl)ethan-1-one." ] }

CAS RN

1355018-24-4

Product Name

1-(8-bromoquinolin-2-yl)ethan-1-one

Molecular Formula

C11H8BrNO

Molecular Weight

250.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.